Cas no 137788-49-9 (3-[(Butan-2-yl)amino]propan-1-ol)
137788-49-9 structure
Product Name:3-[(Butan-2-yl)amino]propan-1-ol
CAS No:137788-49-9
MF:C7H17NO
MW:131.215982198715
CID:2772384
PubChem ID:14943147
Update Time:2025-04-21
3-[(Butan-2-yl)amino]propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-[(Butan-2-yl)amino]propan-1-ol
- DTXSID40565820
- 137788-49-9
- AKOS009031109
- SCHEMBL1618190
-
- Inchi: 1S/C7H17NO/c1-3-7(2)8-5-4-6-9/h7-9H,3-6H2,1-2H3
- InChI Key: VMPRBERBKMHSKG-UHFFFAOYSA-N
- SMILES: OCCCNC(C)CC
Computed Properties
- Exact Mass: 131.131014166Da
- Monoisotopic Mass: 131.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 56.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 32.3Ų
3-[(Butan-2-yl)amino]propan-1-ol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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